(2R,3R,4S,5R,6R)-2-[(1S,2S)-1-amino-2-chloropropyl]-6-(methylsulfanyl)oxane-3,4,5-triol

• IUPAC Name: (2R,3R,4S,5R,6R)-2-[(1S,2S)-1-amino-2-chloropropyl]-6-methylsulfanyloxane-3,4,5-triol
• InChI: InChI=1S/C9H18ClNO4S/c1-3(10)4(11)8-6(13)5(12)7(14)9(15-8)16-2/h3-9,12-14H,11H2,1-2H3/t3-,4+,5-,6+,7+,8+,9+/m0/s1
• InChI Key: TVVQUVMUAMNLLX-WCFBUKAXSA-N
• Canonical SMILES: CC(C(C1C(C(C(C(O1)SC)O)O)O)N)Cl
• Isomeric SMILES: C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)SC)O)O)O)N)Cl
• Molecular Formula: C9H18ClNO4S
• DSSTOX Substance ID: DTXSID90704848
• Molecular Weight: 271.76 g/mol
• CAS No.: 22965-79-3

Description

(2R,3R,4S,5R,6R)-2-[(1S,2S)-1-amino-2-chloropropyl]-6-(methylsulfanyl)oxane-3,4,5-triol, also known as this compound, is a useful research compound. Its molecular formula is C9H18ClNO4S and its molecular weight is 271.756. The purity is usually 95%.
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Scientific Research Applications

Analytical Techniques for Similar Compounds

• Empagliflozin Analysis : Empagliflozin, with a somewhat similar structure, is analyzed using sophisticated techniques such as High-Performance Liquid Chromatography (HPLC), Ultra-High Performance Liquid Chromatography (UPLC), and spectrophotometry. These methods are developed for precision, reliability, and economical application in pharmaceutical products analysis (Danao, 2021).

Potential Health Benefits of Related Compounds

• Sulforaphane Benefits : Sulforaphane, a compound with a sulfur component, shows antioxidant, antimicrobial, anticancer, anti-inflammatory, anti-aging, neuroprotective, and antidiabetic properties. It's studied for its potential in chemoprevention and treatment of various diseases including cancers, cardiovascular, and neurodegenerative diseases, as well as diabetes (Kim & Park, 2016).

Synthesis and Application in Industry

• Sulfur-Containing Organosilicon Compounds : Research on sulfur-containing organosilicon compounds highlights their utility in various industrial applications such as ingredients for rubber compositions and ion-exchanging sorbents for heavy and noble metals. These compounds demonstrate the diverse industrial relevance of sulfur-functionalized materials (Vlasova, Sorokin, & Oborina, 2017).